Cas no 1374669-58-5 ((2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid
• CAS No: 1374669-58-5
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD24856425
• CID: 5685841
• PubChem ID: 155943473
• Update Time: 2025-10-20

(2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 1374669-58-5
• (2E)-3-{1-[(tert-butoxy)carbonyl]-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid
• EN300-24476425
• (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid

• MDL： MFCD24856425
• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-8-4-5-10(9-14)6-7-11(15)16/h6-7,9H,4-5,8H2,1-3H3,(H,15,16)/b7-6+
• InChI Key： OWDISXJXJDHILH-VOTSOKGWSA-N
• SMILES： O(C(N1C=C(/C=C/C(=O)O)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid

Latest Research Briefing on (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid (CAS: 1374669-58-5)

In recent years, the compound (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid (CAS: 1374669-58-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and antimicrobial activities. The tert-butoxycarbonyl (Boc) protecting group and the conjugated double bond system in the prop-2-enoic acid moiety contribute to its reactivity and biological activity, making it a valuable scaffold for drug development.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method using a palladium-catalyzed coupling reaction, which significantly improved the efficiency of producing this compound. The study highlighted the importance of the Boc group in stabilizing the intermediate during the synthesis process, thereby reducing side reactions and increasing the overall yield.

In addition to synthetic advancements, research has also explored the biological activities of this compound. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations to reveal the compound's binding affinity to the active site of COX-2, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Furthermore, the anticancer properties of this compound have been investigated. A 2023 study in the European Journal of Medicinal Chemistry reported that (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid induces apoptosis in several cancer cell lines, including breast and lung cancer cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-3, a key enzyme in the apoptotic pathway. These findings underscore the therapeutic potential of this molecule in oncology.

Despite these promising results, challenges remain in the clinical translation of (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity. A 2023 patent application disclosed a series of derivatives with enhanced solubility and reduced hepatotoxicity, paving the way for future drug development.

In conclusion, (2E)-3-{1-(tert-butoxy)carbonyl-1,4,5,6-tetrahydropyridin-3-yl}prop-2-enoic acid (CAS: 1374669-58-5) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis and biological evaluation have highlighted its potential in treating inflammatory diseases and cancer. However, further research is needed to overcome the existing challenges and fully realize its therapeutic potential. This compound continues to be a focal point of innovation in the chemical biology and pharmaceutical industries.